Ethyl 3-(3-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)ureido)propanoate
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Description
Ethyl 3-(3-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)ureido)propanoate is a useful research compound. Its molecular formula is C19H29N5O3 and its molecular weight is 375.473. The purity is usually 95%.
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Scientific Research Applications
Enzymatic Synthesis and Biomedical Applications
Ethyl 3-(4-(hydroxymethyl)piperidin-1-yl)propanoate (EHMPP), a related compound, has been synthesized through a Michael addition reaction. This compound was further polymerized to form biodegradable poly(β–amino esters) potentially useful for specific biomedical applications, such as gene delivery (Martino, Scandola, & Jiang, 2012).
Antagonist Activity in Biomedical Research
Synthesis of 4-aminopiperidines substituted at the 3-position with ureido function, from ethyl 4-oxo-3-piperidinecarboxylate, showed potential as PAF-receptor antagonists. This indicates its relevance in research for developing new therapeutic agents (Benmehdi, Lamouri, Serradji, Pallois, & Heymans, 2008).
Synthesis in Organic Chemistry
The reaction of malononitrile or ethyl cyanoacetate with 3-phenacyalideneoxindoles in the presence of piperidine led to the synthesis of novel indoline derivatives, demonstrating the compound's utility in synthetic organic chemistry (Xie, Sun, & Yan, 2014).
Crystal Structure and Anti-Cancer Activity
A heterocyclic compound, ethyl 3-(3-amino-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate, was synthesized and its structure was characterized by crystallography. Additionally, its anti-cancer activity against human gastric cancer cell lines was evaluated, highlighting its potential in cancer research (Liu, Peng, Yue, Li, & Zhang, 2019).
Synthesis of Pyrazolo-fused Pyridines
The synthesis of pyrazolyl-substituted and pyrazolo-fused pyridines involved the use of compounds like ethyl 2-cyano-3-(5-chloro-1,3-diphenylpyrazol-4-yl)acrylate and piperidine, further contributing to the field of heterocyclic chemistry (Latif, Rady, & Döupp, 2003).
Antimicrobial Evaluation
Synthesis of fluoroquinolone derivatives incorporating elements like piperidin-1-yl showed promising antimicrobial activities in preliminary in vitro studies, suggesting its application in developing new antimicrobial agents (Srinivasan, Beema Shafreen, Nithyanand, Manisankar, & Pandian, 2010).
Properties
IUPAC Name |
ethyl 3-[[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]carbamoylamino]propanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N5O3/c1-2-27-18(25)7-10-20-19(26)21-15-8-11-24(12-9-15)17-13-14-5-3-4-6-16(14)22-23-17/h13,15H,2-12H2,1H3,(H2,20,21,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFCOQWZUKVYIJY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCNC(=O)NC1CCN(CC1)C2=NN=C3CCCCC3=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.